Cas no 1217463-36-9 ((R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride)

(R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride structure
1217463-36-9 structure
Product Name:(R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride
CAS No:1217463-36-9
MF:C13H27ClN2O2
MW:278.818682909012
MDL:MFCD11101217
CID:1030397
PubChem ID:45072233
Update Time:2025-04-20

(R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride
    • tert-butyl (2R)-2-butylpiperazine-1-carboxylate,hydrochloride
    • (r)-1-n-boc-2-n-butylpiperazine hydrochloride
    • (R)-1-N-BOC-2-N-BUTYLPIPERAZINE-HCl
    • AK133980
    • KB-144253
    • tert-butyl (R)-2-butylpiperazine-1-carboxylate hydrochloride
    • AKOS015922900
    • DTXSID70662472
    • (R)-n-boc-2-n-butylpiperazine HCl
    • CS-0442589
    • 1217463-36-9
    • (R)-tert-Butyl2-butylpiperazine-1-carboxylatehydrochloride
    • tert-Butyl (2R)-2-butylpiperazine-1-carboxylate--hydrogen chloride (1/1)
    • MDL: MFCD11101217
    • Inchi: 1S/C13H26N2O2.ClH/c1-5-6-7-11-10-14-8-9-15(11)12(16)17-13(2,3)4;/h11,14H,5-10H2,1-4H3;1H/t11-;/m1./s1
    • InChI Key: CUEVHLSHYHGZFJ-RFVHGSKJSA-N
    • SMILES: Cl.O(C(C)(C)C)C(N1CCNC[C@H]1CCCC)=O

Computed Properties

  • Exact Mass: 278.1761058g/mol
  • Monoisotopic Mass: 278.1761058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų

(R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride Pricemore >>

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